molecular formula C3H7BrClOP B15458614 (2-Bromoethyl)methylphosphinic chloride CAS No. 61752-96-3

(2-Bromoethyl)methylphosphinic chloride

Cat. No.: B15458614
CAS No.: 61752-96-3
M. Wt: 205.42 g/mol
InChI Key: TWHATCIAPVBMPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Bromoethyl)methylphosphinic chloride is a specialized organophosphorus compound that serves as a versatile synthetic intermediate in advanced research settings. Its molecular structure, which integrates both a phosphinic chloride and a bromoalkyl moiety, makes it a valuable bifunctional building block for constructing more complex molecules. Researchers utilize this compound primarily in the synthesis of novel phosphinate esters and amides, as well as in the development of metal-chelating ligands and potential pharmaceutical agents. The phosphinic chloride group is highly reactive toward nucleophiles, enabling facile formation of P-O and P-N bonds, while the 2-bromoethyl side chain can participate in further functionalization, such as nucleophilic substitution or cyclization reactions. This product is intended for research and development purposes only. It is not intended for diagnostic or therapeutic uses, nor for human or veterinary consumption. Researchers should handle this compound with care, employing appropriate safety precautions in a controlled laboratory environment. Note: The molecular formula, exact molecular weight, and CAS Number for this compound could not be verified via the search and must be confirmed from authoritative chemical databases prior to publication.

Properties

CAS No.

61752-96-3

Molecular Formula

C3H7BrClOP

Molecular Weight

205.42 g/mol

IUPAC Name

1-bromo-2-[chloro(methyl)phosphoryl]ethane

InChI

InChI=1S/C3H7BrClOP/c1-7(5,6)3-2-4/h2-3H2,1H3

InChI Key

TWHATCIAPVBMPU-UHFFFAOYSA-N

Canonical SMILES

CP(=O)(CCBr)Cl

Origin of Product

United States

Comparison with Similar Compounds

Phosphorodichloridate Derivatives

(2-Bromoethyl)-phosphorylchloride (C₂H₄BrCl₂O₂P), a phosphate ester, shares the bromoethyl group but differs in the phosphorus oxidation state (phosphate vs. phosphinic chloride). The phosphate group in this compound increases hydrolytic instability compared to phosphinic derivatives, as evidenced by its use in solvolysis reactions with 40–50% 1,2-bromine migration .

Methylphosphonofluoridates

2-Ethylhexyl methylphosphonofluoridate (C₉H₂₀FO₂P) replaces the bromoethyl group with a fluoridated ethylhexyl chain. The fluorine atom enhances toxicity and hydrolytic resistance compared to bromine, making it a potent acetylcholinesterase inhibitor .

Phosphinic Acid Derivatives

3-Aminopropyl(methyl)phosphinic acid (3-APMPA) and TPMPA are phosphinic acids with nitrogen-containing side chains. These compounds exhibit selective antagonism at GABAC receptors (Kb ~1–2 μM), highlighting how substituents like amino or tetrahydropyridinyl groups influence biological activity compared to halogenated alkyl chains .

Table 1: Structural and Molecular Comparison

Compound Molecular Formula Molecular Weight Key Substituents
(2-Bromoethyl)methylphosphinic chloride* C₃H₆BrClOP 213.41* Bromoethyl, methylphosphinic chloride
(2-Bromoethyl)-phosphorylchloride C₂H₄BrCl₂O₂P 241.83 Bromoethyl, phosphate dichloride
2-Ethylhexyl methylphosphonofluoridate C₉H₂₀FO₂P 218.22 Ethylhexyl, methylphosphonofluoridate
TPMPA C₆H₁₀NO₂P 175.12 Tetrahydropyridinyl, methylphosphinic acid

*Inferred from structural analogy.

Table 2: Reaction Yields of Bromoethyl-Containing Compounds

Compound Reaction Type Yield Conditions
(2-Bromoethyl)methylphosphinic chloride* Nucleophilic substitution N/A Hypothetical: Requires catalysis (e.g., K₂CO₃)
2-(4-(2-Bromoethyl)phenyl)isoindoline-1,3-dione Bromination 57% PPh₃, CH₂Cl₂, 18 h
3-(2-Bromoethyl)indole N-Alkylation 32–70% CHCl₃, K₂CO₃, 14–18 d

Q & A

Basic: What are the recommended methodologies for synthesizing (2-Bromoethyl)methylphosphinic chloride with high purity?

Answer:
The synthesis typically involves nucleophilic substitution or phosphorylation reactions. A common approach is the reaction of methylphosphinic acid derivatives with 2-bromoethanol under controlled conditions. For example:

  • Step 1: React methylphosphinic chloride with 2-bromoethanol in an anhydrous solvent (e.g., dichloromethane) at 0–5°C to minimize side reactions.
  • Step 2: Use a catalyst like triethylamine to neutralize HCl byproducts and drive the reaction forward.
  • Step 3: Purify via fractional distillation or column chromatography (silica gel, ethyl acetate/hexane gradient) to isolate the product.
    Key Considerations: Monitor reaction progress using TLC (Rf ~0.5 in 3:7 ethyl acetate/hexane) and confirm purity via 31^{31}P NMR (δ ~35–40 ppm) and GC-MS .

Basic: What safety protocols are critical when handling (2-Bromoethyl)methylphosphinic chloride?

Answer:

  • Containment: Use a fume hood with negative pressure and wear nitrile gloves, chemical-resistant goggles, and a lab coat.
  • Exposure Mitigation: Avoid inhalation; use NIOSH-approved respirators if ventilation is inadequate.
  • Spill Management: Neutralize spills with sodium bicarbonate or inert adsorbents (e.g., vermiculite), then dispose as hazardous waste.
  • Storage: Keep in amber glass bottles under nitrogen at –20°C to prevent hydrolysis.
    Rationale: Structural analogs like 2-bromoethyl chloride are mutagenic and suspected carcinogens, necessitating stringent precautions .

Advanced: How can researchers resolve contradictions in spectroscopic data for this compound?

Answer:
Contradictions often arise from impurities or stereochemical variations. Use a multi-technique approach:

  • 1^{1}H/13^{13}C NMR: Compare coupling constants (e.g., 3JPH^3J_{PH} for P–CH2_2 groups) with computational predictions (DFT calculations).
  • X-ray Crystallography: Confirm molecular geometry and hydrogen-bonding patterns.
  • Mass Spectrometry: High-resolution MS (HRMS) can distinguish isotopic clusters from degradation products.
    Case Study: Discrepancies in 31^{31}P NMR shifts were resolved by identifying trace phosphine oxide impurities via 31^{31}P-1^1H HMBC .

Advanced: What role does this compound play in developing enzyme inhibitors or receptor modulators?

Answer:
Its phosphinic moiety mimics transition states in enzymatic reactions, making it valuable for:

  • Enzyme Inhibition: As a covalent inhibitor, it alkylates active-site residues (e.g., cysteine proteases).
  • Receptor Studies: Methylphosphinic derivatives are used to probe GABAC_C receptor binding pockets. For example, TPMPA (a methylphosphinic acid analog) shows competitive antagonism with IC50_{50} values in the µM range .
    Methodology: Pair kinetic assays (e.g., stopped-flow spectroscopy) with molecular docking to validate inhibition mechanisms .

Advanced: How can mechanistic studies optimize its reactivity in coupling reactions?

Answer:

  • Kinetic Profiling: Use 31^{31}P NMR to track intermediate formation (e.g., phosphonium ions) during Suzuki-Miyaura couplings.
  • Solvent Effects: Polar aprotic solvents (DMF, acetonitrile) enhance electrophilicity of the phosphinic chloride group.
  • Catalyst Screening: Test Pd(0)/Pd(II) systems with ligands like XPhos to improve cross-coupling efficiency.
    Data Interpretation: Compare Hammett substituent constants (σ) to predict electronic effects on reaction rates .

Basic: What analytical techniques are essential for characterizing degradation products?

Answer:

  • HPLC-MS/MS: Detect hydrolyzed products (e.g., methylphosphinic acid) with a C18 column (0.1% formic acid mobile phase).
  • FT-IR: Identify P=O stretches (~1250 cm1^{-1}) indicative of oxidation.
  • Ion Chromatography: Quantify bromide ions released during hydrolysis.
    Validation: Cross-reference with stability studies under varying pH/temperature .

Advanced: How does steric hindrance influence its reactivity in multi-step syntheses?

Answer:

  • Steric Maps: Use molecular modeling (e.g., Gaussian) to calculate Tolman cone angles for phosphinic ligands.
  • Empirical Testing: Compare reaction yields with bulky substrates (e.g., tert-butyl esters) versus linear analogs.
  • Case Example: Steric hindrance at the β-carbon (bromoethyl group) reduces nucleophilic substitution rates by 40% in crowded environments .

Basic: What are the environmental handling protocols for waste containing this compound?

Answer:

  • Deactivation: Hydrolyze with aqueous NaOH (1M) to convert it into less toxic methylphosphinic acid and ethylene glycol.
  • Disposal: Follow EPA guidelines for organophosphorus waste (RCRA code D003) and incinerate at >1000°C.
    Documentation: Maintain waste manifests and SDS records per OSHA HazCom 2012 .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.